Cas no 898413-92-8 (4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 898413-92-8
• MF: C₁₉H₁₇N₃O₆S₃
• MW: 479.549780607224
• CID: 5482039
• Update Time: 2025-07-28

4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-nitro-N-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-7-quinolinyl]-
• 4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C19H17N3O6S3/c23-22(24)16-7-9-17(10-8-16)30(25,26)20-15-6-5-14-3-1-11-21(18(14)13-15)31(27,28)19-4-2-12-29-19/h2,4-10,12-13,20H,1,3,11H2
• InChI Key： SRVREXCKVAGQPO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2SC=CC=2)(=O)=O)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Additional information on 4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

4-Nitro-N-1-(Thiophene-2-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzene-1-Sulfonamide (CAS No: 898413-92-8)

4-Nitro-N-1-(Thiophene-2-Sulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzene-1-Sulfonamide is a highly specialized organic compound with the CAS Registry Number 898413-92-8. This compound belongs to the class of sulfonamides and features a complex structure incorporating a tetrahydroquinoline ring system, a thiophene moiety, and a nitro group. Its unique chemical composition makes it a subject of interest in various fields of research, including medicinal chemistry and materials science.

The molecular structure of this compound is characterized by the presence of a tetrahydroquinoline ring system, which is partially saturated and contributes to its aromatic properties. The thiophene group attached via a sulfonyl linkage adds electron-withdrawing characteristics, enhancing the compound's reactivity and stability. Additionally, the nitro group introduces strong electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential applications in treating neurodegenerative diseases. The compound's unique electronic properties make it an ideal candidate for modulating enzyme activity or targeting specific receptors in biological systems.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving sulfonylation and nitration processes. The synthesis pathway involves the careful manipulation of functional groups to achieve the desired stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process and improve yield.

The application of CAS No: 898413-92-8 extends beyond pharmaceuticals. Its unique optical properties have been explored in the development of advanced materials for optoelectronic devices. Researchers have investigated its potential as a building block for constructing organic semiconductors with tailored electronic properties. The compound's ability to form stable charge transfer complexes makes it a promising candidate for applications in organic electronics.

From an environmental perspective, understanding the degradation pathways of 4-nitro-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-Ylbenzene-sulfonamide is crucial for assessing its environmental impact. Studies have shown that under specific conditions, the compound undergoes hydrolytic cleavage of the sulfonamide group, leading to the formation of less complex byproducts. These findings are essential for developing strategies to minimize its environmental footprint during industrial production and use.

Looking ahead, ongoing research aims to explore the biological activity of this compound further. Collaborative efforts between chemists and biologists are focused on identifying potential therapeutic targets and elucidating the molecular mechanisms underlying its bioactivity. The integration of computational chemistry tools with experimental techniques is expected to accelerate this research and pave the way for novel applications.

In conclusion, CAS No: 898413-92-8, or 4-nitro-N-(thiophene-sulfonyl)-tetrahydroquinolinylbenzenesulfonamide, represents a versatile platform for advancing scientific research across multiple disciplines. Its unique chemical properties make it an invaluable tool for developing innovative solutions in medicine and materials science while maintaining a strong focus on sustainability and environmental responsibility.